Cas no 30651-60-6 (1-Piperazinamine)

• Product Name: 1-Piperazinamine
• CAS No: 30651-60-6
• MF: C₄H₁₁N₃
• MW: 101.150240182877
• MDL: MFCD00082807
• CID: 303671
• PubChem ID: 147392
• Update Time: 2025-10-29

1-Piperazinamine Chemical and Physical Properties

Names and Identifiers

• 1-AMINO PIPERAZINE
• 1-Piperazinamine
• piperazin-1-amine
• 4-aminopiperazine
• aminopiperazine
• N-aminopiperazine
• piperazin-1-yl-amine
• CHEMBL89042
• Piperazin-1-ylamine
• PS-9311
• CS-0098935
• FT-0660361
• 1-Aminopiperazine
• 30651-60-6
• IYPZRUYMFDWKSS-UHFFFAOYSA-N
• AKOS006344937
• MFCD00082807
• I10257
• SCHEMBL104481
• EN300-216198
• DTXSID50276410
• C4H11N3
• AM20090429
• 7-hydroxy-8-bromo-quinoline
• DB-005670

• MDL： MFCD00082807
• Inchi： 1S/C4H11N3/c5-7-3-1-6-2-4-7/h6H,1-5H2
• InChI Key： IYPZRUYMFDWKSS-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)N

Computed Properties

• Exact Mass: 101.09500
• Monoisotopic Mass: 101.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1
• Boiling Point: 163.1 °C at 760 mmHg
• Flash Point: 52.4 °C
• Refractive Index: 1.483
• PSA: 41.29000
• LogP: -0.26770

1-Piperazinamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-Piperazinamine

1-Piperazinamine (CAS No. 30651-60-6): An Overview of Its Properties, Applications, and Recent Research

1-Piperazinamine, also known as piperazine, is a versatile organic compound with the chemical formula C₄H₁₀N₂. It is a cyclic secondary amine and has a molecular weight of 86.13 g/mol. The compound is listed under the Chemical Abstracts Service (CAS) number 30651-60-6. 1-Piperazinamine is widely used in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its unique chemical properties and reactivity.

The physical properties of 1-Piperazinamine are well-documented. It appears as a colorless to white crystalline solid at room temperature and is highly soluble in water, ethanol, and other polar solvents. Its melting point is approximately 100°C, and it has a boiling point of around 245°C. The compound is hygroscopic and can absorb moisture from the air, which may affect its stability and handling. Therefore, it is often stored in airtight containers to maintain its integrity.

In the pharmaceutical industry, 1-Piperazinamine plays a crucial role as an intermediate in the synthesis of various drugs. Its ability to form stable complexes with metal ions makes it valuable in the development of metal-based pharmaceuticals. Additionally, 1-Piperazinamine is used as a building block in the synthesis of antifungal, antiviral, and antiparasitic agents. For instance, it is a key component in the production of anthelmintic drugs such as piperazine adipate and piperazine citrate, which are widely used to treat parasitic infections in humans and animals.

Recent research has highlighted the potential of 1-Piperazinamine in novel drug delivery systems. A study published in the Journal of Controlled Release (2022) explored the use of piperazine-based polymers for targeted drug delivery. The researchers found that these polymers could enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. This finding opens up new avenues for the development of more effective drug formulations using 1-Piperazinamine.

In addition to its pharmaceutical applications, 1-Piperazinamine is also used in agrochemicals. It serves as a key intermediate in the synthesis of herbicides and fungicides. For example, piperazine derivatives are used to enhance the efficacy of herbicides by improving their uptake and distribution within plant tissues. This application has significant implications for crop protection and agricultural productivity.

The material science sector has also benefited from the unique properties of 1-Piperazinamine. Research published in Advanced Materials (2023) demonstrated the use of piperazine-based compounds in the synthesis of conductive polymers for electronic applications. These polymers exhibit excellent electrical conductivity and mechanical stability, making them suitable for use in flexible electronics and wearable devices.

Safety considerations are paramount when handling 1-Piperazinamine. While it is not classified as a hazardous material under most regulations, proper precautions should be taken to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored away from incompatible materials such as strong oxidizers and acids.

In conclusion, 1-Piperazinamine (CAS No. 30651-60-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an essential building block in pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover new uses for this compound, further expanding its potential impact on various fields.